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Compound of Interest

Compound Name: 5-(1H-tetrazol-5-yl)-nicotinic acid

Cat. No.: B2982523

This document provides immediate safety and logistical guidance for the proper disposal of 5-
(1H-tetrazol-5-yl)-nicotinic acid, catering to researchers, scientists, and drug development
professionals. The following procedures are based on best practices derived from safety data
sheets of structurally related compounds, including nicotinic acid and various tetrazole
derivatives, in the absence of a specific Safety Data Sheet (SDS) for the compound of interest.

Quantitative Data Summary

Due to the absence of a specific SDS for 5-(1H-tetrazol-5-yl)-nicotinic acid, quantitative data
regarding toxicity and exposure limits are not available. The following table summarizes
general information for related compounds to provide a safety context.
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Compound CAS Number Hazard Statements

H319: Causes serious eye
Nicotinic Acid 59-67-6 irritation. H402: Harmful to

aquatic life.

H315: Causes skin irritation.
6-(1H-Pyrazol-1-yl)nicotinic H319: Causes serious eye
) 253315-22-9 o
acid irritation. H335: May cause

respiratory irritation.

H315: Causes skin irritation.
55408-10-1 H319: Causes serious eye

irritation.[1]

Ethyl 1H-Tetrazole-5-

carboxylate

Experimental Protocol: Disposal of 5-(1H-tetrazol-5-
yl)-nicotinic Acid

This protocol outlines the step-by-step methodology for the safe disposal of 5-(1H-tetrazol-5-
yl)-nicotinic acid.

1. Personal Protective Equipment (PPE) and Engineering Controls:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.

» Body Protection: Wear a lab coat or other protective clothing.[1]

» Respiratory Protection: Use a dust respirator if handling in a powdered form or if dust
generation is likely.[1]

o Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood.[1]

2. Spill Management:
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Minor Spills:

o Avoid dust formation.[1]

o Carefully sweep up the solid material.

o Collect the spilled material into a labeled, sealed container for disposal.[1]

o Clean the spill area with a suitable solvent (e.g., water), and collect the cleaning materials
for disposal.

Major Spills:

o Evacuate the area.

o Ensure adequate ventilation.

o Prevent the substance from entering drains.

o Follow your institution's emergency spill response procedures.
. Disposal Procedure:

Waste Identification: Label the waste container clearly as "5-(1H-tetrazol-5-yl)-nicotinic
acid".

Waste Collection:

o Collect the waste material in a dedicated, sealed, and properly labeled container.[1]
o Do not mix with other waste streams unless compatibility is known.

Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1]

Final Disposal:
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o Dispose of the contents and container to an approved waste disposal plant.[1] This should
be done in accordance with all local, state, and federal regulations.

o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Disposal Workflow
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Prepdration

Wear Appropriate PPE

Ensure Proper Ventilation

Waste Handling

Collect Waste in Labeled Container

Store Securely

Final Djisposal

Contact Licensed Waste Disposal Service

Dispose via Approved Waste Plant

Click to download full resolution via product page

Caption: Disposal workflow for 5-(1H-tetrazol-5-yl)-nicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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